Cas no 112615-72-2 (6-chloro-7-(2-propen-1-yl)-7H-Purine)

6-chloro-7-(2-propen-1-yl)-7H-Purine structure
112615-72-2 structure
Product Name:6-chloro-7-(2-propen-1-yl)-7H-Purine
CAS No:112615-72-2
MF:C8H7ClN4
MW:194.620979547501
CID:1099324
PubChem ID:11008832
Update Time:2025-04-20

6-chloro-7-(2-propen-1-yl)-7H-Purine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-7-(2-propen-1-yl)-7H-Purine
    • 112615-72-2
    • 7-Allyl-6-chloro-7H-purine
    • 7-allyl-6-chloropurine
    • Inchi: 1S/C8H7ClN4/c1-2-3-13-5-12-8-6(13)7(9)10-4-11-8/h2,4-5H,1,3H2
    • InChI Key: QNLSHRLPSMKLSP-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(N=CN=1)N=CN2CC=C

Computed Properties

  • Exact Mass: 194.03611
  • Monoisotopic Mass: 194.0359239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.6

6-chloro-7-(2-propen-1-yl)-7H-Purine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1757497-1g
7-Allyl-6-chloro-7h-purine
112615-72-2 98%
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¥3940.00 2024-08-09
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